N-(2,5-dimethylphenyl)-3-(5-methylfuran-2-yl)propanamide
Overview
Description
The closest compounds I found are “2,5-dimethyl-N-[(5-methylfuran-2-yl)methyl]aniline” and "2,5-dimethyl-N-[1-(5-methylfuran-2-yl)ethyl]aniline" . These compounds share some structural similarities with the compound you’re interested in.
Chemical Reactions Analysis
Again, without specific information on “N-(2,5-dimethylphenyl)-3-(5-methylfuran-2-yl)propanamide”, it’s challenging to provide a detailed chemical reactions analysis. The similar compounds I found might undergo various reactions depending on the conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Without specific information on “N-(2,5-dimethylphenyl)-3-(5-methylfuran-2-yl)propanamide”, it’s challenging to provide a detailed analysis .Scientific Research Applications
- DMPP has shown promise as a potential anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistically, DMPP may interfere with key signaling pathways involved in tumor growth .
- Inflammation plays a crucial role in various diseases. DMPP has been studied for its anti-inflammatory effects. It modulates inflammatory mediators, such as cytokines and prostaglandins, suggesting its potential as a therapeutic agent for inflammatory conditions .
- DMPP exhibits antioxidant properties by scavenging free radicals and protecting cells from oxidative stress. Its chemical structure contributes to its radical-scavenging ability, making it relevant in the context of oxidative damage-related diseases .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, involve oxidative stress and inflammation. DMPP has been investigated for its neuroprotective properties, including its ability to enhance neuronal survival and reduce neuroinflammation .
- DMPP displays antimicrobial activity against bacteria, fungi, and even some drug-resistant strains. Researchers have explored its potential as an alternative to existing antimicrobial agents, especially in the face of increasing antibiotic resistance .
- DMPP has been evaluated for its analgesic properties. It may modulate pain perception by interacting with receptors involved in nociception. Studies suggest that DMPP could serve as a novel analgesic agent .
Anticancer Properties
Anti-Inflammatory Activity
Antioxidant Potential
Neuroprotective Effects
Antimicrobial Activity
Analgesic and Anti-Nociceptive Effects
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-3-(5-methylfuran-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2/c1-11-4-5-12(2)15(10-11)17-16(18)9-8-14-7-6-13(3)19-14/h4-7,10H,8-9H2,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GADXBQQQJODFTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CCC2=CC=C(O2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101328646 |
Source
|
| Record name | N-(2,5-dimethylphenyl)-3-(5-methylfuran-2-yl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101328646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
24.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47203545 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(2,5-dimethylphenyl)-3-(5-methylfuran-2-yl)propanamide | |
CAS RN |
874465-03-9 |
Source
|
| Record name | N-(2,5-dimethylphenyl)-3-(5-methylfuran-2-yl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101328646 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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